7-Chloroimidazo[1,2-c]pyrimidin-5-ol

• IUPAC Name: 7-chloro-6H-imidazo[1,2-c]pyrimidin-5-one
• InChI: InChI=1S/C6H4ClN3O/c7-4-3-5-8-1-2-10(5)6(11)9-4/h1-3H,(H,9,11)
• InChI Key: MORDDYJPVSRHAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=N1)C=C(NC2=O)Cl
• Molecular Formula: C6H4ClN3O
• DSSTOX Substance ID: DTXSID80612327
• Molecular Weight: 169.57 g/mol
• CAS No.: 56817-09-5

Description

“7-Chloroimidazo[1,2-C]pyrimidin-5(6H)-one” is a chemical compound that belongs to the class of imidazo[1,2-a]pyrimidines. Imidazo[1,2-a]pyrimidines have been receiving significant attention in the synthetic chemistry community due to their wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of “7-Chloroimidazo[1,2-C]pyrimidin-5(6H)-one” involves various chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation. A specific synthesis process involves the use of 7-Chloro-5-(methylthio)imidazo[1,2-c]pyrimidine, which is dissolved in methanol and reacted with KOH solution.

Molecular Structure Analysis

The molecular structure of “7-Chloroimidazo[1,2-C]pyrimidin-5(6H)-one” can be determined using techniques like X-ray diffraction (XRD). The optimized molecular crystal structures can be determined on the basis of density functional theory (DFT) calculations.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrimidines, the class to which “7-Chloroimidazo[1,2-C]pyrimidin-5(6H)-one” belongs, are known to undergo various chemical reactions. These include multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of imidazo[1,5-c]pyrimidines involves various methods starting from 6-aminomethyluracil. One approach leads to a mixture of 3-substituted 5,7-dichloroimidazo[1,5-c]pyrimidines and 3-substituted 7-chloroimidazo[1,5-c]pyrimidin-5(6H)-ones. These compounds can be further modified by reacting at the 5-position with different nucleophiles (Wade, 1986).

Antimicrobial and Antifungal Activity

• Novel benzothiazole pyrimidine derivatives, including those with a 7-chloroimidazo[1,2-c]pyrimidin-5(6H)-one structure, have shown significant in vitro antibacterial and antifungal activities against a range of microorganisms. These derivatives are more effective than some standard drugs in these applications (Maddila et al., 2016).

Bioactive Compound Synthesis

• The compound has been used in the synthesis of bioactive 6-nitro-5H-thiazolo[3,2-a]pyrimidin-5-ones. This synthesis under microwave irradiation shows potential for producing compounds with bioactive properties (Djekou et al., 2006).
• A series of 1-substituted 7-methyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5-ones were synthesized from related compounds, showing CNS activity and anti-inflammatory properties (Długosz & Machoń, 1986).

Mechanism of Action

While the specific mechanism of action for “7-Chloroimidazo[1,2-C]pyrimidin-5(6H)-one” is not mentioned in the search results, it’s worth noting that pyrimidines, in general, play a crucial role in biological systems. They are involved in the synthesis of DNA, RNA, and are part of many biological compounds.

Synthesis routes and methods

Procedure details

7-Chloro-5-(methylthio)imidazo[1,2-c]pyrimidine hydrochloride (10.5 g, 44.5 mmol) was partially dissolved in MeOH (40 mL) and then a solution of potassium hydroxide (11.2 g, 200 mmol) in water (100 mL) was slowly added and the reaction was heated to reflux. The reaction generates methane thiol, so caution was taken to contain this noxious gas in the hood. After 2 hours the reaction was cooled and then neutralized with a solution of 1N HCl to reach a pH of between 6 and 7. The reaction was filtered and the solid was washed with MeOH. The solids were dried on the filter cake and then dried on a high vacuum pump to provide 7-chloroimidazo[1,2-c]pyrimidin-5(6H)-one (6.6 g, 87% yield) as a white solid. MS (apci) m/z=170.1 (M+H).